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molecular formula C2H5NO2 B085821 Ethyl nitrite CAS No. 109-95-5

Ethyl nitrite

Cat. No. B085821
CAS RN: 109-95-5
M. Wt: 75.07 g/mol
InChI Key: QQZWEECEMNQSTG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US04420633

Procedure details

In a tubular reactor, there was packed 10 ml. of a 0.5 wt.% palladium-on-alumina catalyst (manufactured by Nippon Engerhard Co., Ltd.), followed by introduction of a gaseous mixture consisting of 28.5% by volume of carbon monoxide, 4.5% by volume of hydrogen, 5.7% by volume of ethyl nitrite and 61.3% by volume of nitrogen at a rate of 40.0 l. per hour to subject the gaseous mixture to reaction at a reaction temperature of 120° C. under ambient pressure. According to a gas-chromatographic analysis of the reaction mixture, it was found that ethyl formate was produced in a space time yield of 235 g./l.-catalyst.hr and small amounts of diethyl oxalate and ethanol were by-produced.
Name
ethanol
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
carbon monoxide
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
[H][H]
Name
hydrogen
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
ethyl nitrite
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Name
ethyl formate
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Five
Name
palladium-on-alumina
Quantity
0 (± 1) mol
Type
catalyst
Reaction Step Six
Name
diethyl oxalate

Identifiers

REACTION_CXSMILES
[C]=O.[H][H].N([O:7][CH2:8][CH3:9])=O.[CH:10]([O:12][CH2:13][CH3:14])=[O:11].[CH2:15]([OH:17])C>[Pd]>[C:15]([O:7][CH2:8][CH3:9])(=[O:17])[C:10]([O:12][CH2:13][CH3:14])=[O:11] |^3:0|

Inputs

Step One
Name
ethanol
Quantity
0 (± 1) mol
Type
reactant
Smiles
C(C)O
Step Two
Name
carbon monoxide
Quantity
0 (± 1) mol
Type
reactant
Smiles
[C]=O
Step Three
[H][H]
Name
hydrogen
Quantity
0 (± 1) mol
Type
reactant
Smiles
[H][H]
Step Four
Name
ethyl nitrite
Quantity
0 (± 1) mol
Type
reactant
Smiles
N(=O)OCC
Step Five
Name
ethyl formate
Quantity
0 (± 1) mol
Type
reactant
Smiles
C(=O)OCC
Step Six
Name
palladium-on-alumina
Quantity
0 (± 1) mol
Type
catalyst
Smiles
[Pd]

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
In a tubular reactor, there was packed
WAIT
Type
WAIT
Details
per hour to subject
CUSTOM
Type
CUSTOM
Details
the gaseous mixture to reaction at a reaction temperature of 120° C. under ambient pressure
CUSTOM
Type
CUSTOM
Details
was produced in a space time yield of 235 g

Outcomes

Product
Name
diethyl oxalate
Type
product
Smiles
C(C(=O)OCC)(=O)OCC

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.